Cas no 87978-66-3 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester)
87978-66-3 structure
Product Name:Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
CAS No:87978-66-3
MF:C8H14O6
MW:206.193163394928
CID:649668
PubChem ID:71411642
Update Time:2025-04-19
Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
- dimethyl 2-hydroxy-2-(2-hydroxyethyl)butanedioate
- DTXSID10831241
- 87978-66-3
-
- Inchi: 1S/C8H14O6/c1-13-6(10)5-8(12,3-4-9)7(11)14-2/h9,12H,3-5H2,1-2H3
- InChI Key: REZYSVPQWGNGBN-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)(CC(=O)OC)CCO
Computed Properties
- Exact Mass: 206.07903816g/mol
- Monoisotopic Mass: 206.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 93.1Ų
Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
87978-66-3 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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